Cas no 827345-03-9 (Benzenebutanamide, N-methoxy-N,3,4-trimethyl-)

Benzenebutanamide, N-methoxy-N,3,4-trimethyl- structure
827345-03-9 structure
Product Name:Benzenebutanamide, N-methoxy-N,3,4-trimethyl-
CAS No:827345-03-9
MF:C14H21NO2
MW:235.32204413414
CID:684313
PubChem ID:71417456
Update Time:2025-04-19

Benzenebutanamide, N-methoxy-N,3,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanamide, N-methoxy-N,3,4-trimethyl-
    • 4-(3,4-dimethylphenyl)-N-methoxy-N-methylbutanamide
    • 827345-03-9
    • DTXSID50836795
    • Inchi: 1S/C14H21NO2/c1-11-8-9-13(10-12(11)2)6-5-7-14(16)15(3)17-4/h8-10H,5-7H2,1-4H3
    • InChI Key: WIWGKLMHOYOCLW-UHFFFAOYSA-N
    • SMILES: O=C(CCCC1C=CC(C)=C(C)C=1)N(C)OC

Computed Properties

  • Exact Mass: 235.157228913g/mol
  • Monoisotopic Mass: 235.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 29.5Ų
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